Cas no 951886-06-9 (3'-Fluoro-4-iodo-4'-methoxybenzophenone)

3'-Fluoro-4-iodo-4'-methoxybenzophenone is a fluorinated and iodinated benzophenone derivative with a methoxy substituent, offering unique reactivity and structural features for synthetic applications. The presence of both fluorine and iodine atoms enhances its utility as a versatile intermediate in cross-coupling reactions, such as Suzuki or Sonogashira couplings, due to the iodine's high reactivity. The methoxy group contributes to electronic modulation, influencing selectivity in organic transformations. This compound is particularly valuable in pharmaceutical and materials science research, where precise functionalization is critical. Its well-defined structure and stability under various conditions make it suitable for controlled synthesis of complex molecules.

3'-Fluoro-4-iodo-4'-methoxybenzophenone structure

951886-06-9 structure

Product Name:3'-Fluoro-4-iodo-4'-methoxybenzophenone

CAS No:951886-06-9

MF:C₁₄H₁₀FIO₂

MW:356.130879878998

CID:4722084

Update Time:2025-06-10

3'-Fluoro-4-iodo-4'-methoxybenzophenone Chemical and Physical Properties

Names and Identifiers

- 3'-FLUORO-4-IODO-4'-METHOXYBENZOPHENONE
- (3-Fluoro-4-methoxyphenyl)(4-iodophenyl)methanone
- 3'-Fluoro-4-iodo-4'-methoxybenzophenone
- Inchi： 1S/C14H10FIO2/c1-18-13-7-4-10(8-12(13)15)14(17)9-2-5-11(16)6-3-9/h2-8H,1H3
- InChI Key： YNGSWSIHTKGLMP-UHFFFAOYSA-N
- SMILES： IC1C=CC(=CC=1)C(C1C=CC(=C(C=1)F)OC)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 290
Topological Polar Surface Area: 26.3

3'-Fluoro-4-iodo-4'-methoxybenzophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	202123-2g	3'-Fluoro-4-iodo-4'-methoxybenzophenone	951886-06-9	97%	2g	￡624.00	2022-03-01
Fluorochem	202123-5g	3'-Fluoro-4-iodo-4'-methoxybenzophenone	951886-06-9	97%	5g	￡1120.00	2022-03-01
Fluorochem	202123-1g	3'-Fluoro-4-iodo-4'-methoxybenzophenone	951886-06-9	97%	1g	￡340.00	2022-03-01
TRC	F089445-250mg	3'-Fluoro-4-iodo-4'-methoxybenzophenone	951886-06-9		250mg	$ 290.00	2022-06-05
TRC	F089445-500mg	3'-Fluoro-4-iodo-4'-methoxybenzophenone	951886-06-9		500mg	$ 480.00	2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1644175-5g	(3-Fluoro-4-methoxyphenyl)(4-iodophenyl)methanone	951886-06-9	98%	5g	￥10146.00	2024-04-24

3'-Fluoro-4-iodo-4'-methoxybenzophenone Related Literature

1. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
2. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
3. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
5. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

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Additional information on 3'-Fluoro-4-iodo-4'-methoxybenzophenone

Comprehensive Overview of 3'-Fluoro-4-iodo-4'-methoxybenzophenone (CAS No. 951886-06-9): Properties, Applications, and Industry Insights

3'-Fluoro-4-iodo-4'-methoxybenzophenone (CAS 951886-06-9) is a specialized halogenated benzophenone derivative gaining traction in pharmaceutical and material science research. This compound’s unique molecular structure, featuring fluoro and iodo substituents, enables diverse applications, from organic synthesis intermediates to UV-absorbing materials. As demand for high-performance chemicals grows, this compound aligns with trends like green chemistry and precision drug design.

The 3'-Fluoro-4-iodo-4'-methoxybenzophenone structure combines a methoxy group at the 4'-position with halogen atoms at strategic sites, enhancing its reactivity and stability. Researchers highlight its role in cross-coupling reactions, particularly Suzuki-Miyaura and Ullmann-type couplings, which are pivotal for API development. Its electron-withdrawing properties make it valuable for designing photoactive materials, addressing queries like "best intermediates for OLEDs" or "halogenated benzophenones in drug discovery."

In the context of sustainable chemistry, 951886-06-9 is explored for catalysis optimization and waste reduction. A 2023 study noted its potential in flow chemistry systems, reducing solvent use by 40%—a hot topic among green chemistry enthusiasts. Users frequently search for "eco-friendly halogenated compounds" or "CAS 951886-06-9 solubility data," reflecting demand for both environmental and technical insights.

From a commercial perspective, 3'-Fluoro-4-iodo-4'-methoxybenzophenone is supplied by specialty chemical vendors with >98% purity, catering to R&D labs and industrial-scale applications. Analytical techniques like HPLC and NMR ensure quality control, while structure-activity relationship (SAR) studies leverage its iodo-fluoro synergy for targeted molecular design.

Emerging discussions link 951886-06-9 to AI-driven drug discovery, where its scaffold versatility aids in virtual screening. Searches for "benzophenones in machine learning chemistry" underscore this intersection. Meanwhile, its photostability attracts cosmetic formulation research, though regulatory compliance remains a key focus area.

In summary, 3'-Fluoro-4-iodo-4'-methoxybenzophenone exemplifies innovation at the nexus of organic chemistry and applied sciences. Its CAS 951886-06-9 identifier anchors a growing body of research, answering industry demands for multifunctional intermediates while aligning with sustainability and digitalization trends.